Cas no 1005631-72-0 (1-ethyl-3-methyl-4-{7H-1,2,4triazolo3,4-b1,3,4thiadiazin-6-yl}-1H-pyrazole)

• Product Name: 1-ethyl-3-methyl-4-{7H-1,2,4triazolo3,4-b1,3,4thiadiazin-6-yl}-1H-pyrazole
• CAS No: 1005631-72-0
• MF: C₁₀H₁₂N₆S
• MW: 248.307478904724
• MDL: MFCD04969879
• CID: 3059348
• PubChem ID: 17024745
• Update Time: 2025-07-23

1-ethyl-3-methyl-4-{7H-1,2,4triazolo3,4-b1,3,4thiadiazin-6-yl}-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• <br>1-ethyl-3-methyl-4-{7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-6-yl}-1H-pyr azole
• 1-ethyl-3-methyl-4-{7H-1,2,4triazolo3,4-b1,3,4thiadiazin-6-yl}-1H-pyrazole
• 1005631-72-0
• 6-(1-ethyl-3-methylpyrazol-4-yl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• CS-0298388
• EN300-229605
• STK312878
• 6-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• BBL039025
• CCG-339975
• 1-ethyl-3-methyl-4-{7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-6-yl}-1H-pyrazole
• AKOS000310258

• MDL： MFCD04969879
• Inchi： 1S/C10H12N6S/c1-3-15-4-8(7(2)13-15)9-5-17-10-12-11-6-16(10)14-9/h4,6H,3,5H2,1-2H3
• InChI Key： WDLQTMDOKHIMOB-UHFFFAOYSA-N
• SMILES： S1C2=NN=CN2N=C(C1)C1=CN(CC)N=C1C

Computed Properties

• Exact Mass: 248.08441558Da
• Monoisotopic Mass: 248.08441558Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 86.2Ų

Additional information on 1-ethyl-3-methyl-4-{7H-1,2,4triazolo3,4-b1,3,4thiadiazin-6-yl}-1H-pyrazole

Comprehensive Analysis of 1-ethyl-3-methyl-4-{7H-1,2,4triazolo3,4-b1,3,4thiadiazin-6-yl}-1H-pyrazole (CAS No. 1005631-72-0)

The compound 1-ethyl-3-methyl-4-{7H-1,2,4triazolo3,4-b1,3,4thiadiazin-6-yl}-1H-pyrazole (CAS No. 1005631-72-0) is a heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This article delves into its chemical properties, synthesis, applications, and relevance in modern scientific inquiries, aligning with trending topics such as drug discovery, sustainable chemistry, and AI-driven molecular design.

Chemically, this compound belongs to the class of triazolothiadiazine-pyrazole hybrids, a scaffold known for its versatility in medicinal chemistry. The presence of both 1,2,4-triazole and 1,3,4-thiadiazine rings contributes to its electron-rich nature, making it a candidate for interactions with biological targets. Researchers frequently explore its structure-activity relationships (SAR) to optimize derivatives for enhanced efficacy, a topic highly searched in academic databases and AI-driven platforms like Reaxys or SciFinder.

In the context of drug discovery, 1005631-72-0 is often investigated for its potential as a kinase inhibitor or antimicrobial agent. Recent studies highlight its role in modulating enzyme pathways linked to inflammation and metabolic disorders, addressing global health challenges such as antibiotic resistance and chronic diseases. These applications resonate with public interest in personalized medicine and green synthesis, as evidenced by search trends on platforms like Google Scholar.

The synthesis of 1-ethyl-3-methyl-4-{7H-1,2,4triazolo3,4-b1,3,4thiadiazin-6-yl}-1H-pyrazole typically involves multi-step reactions, including cyclization and functional group transformations. Modern techniques such as microwave-assisted synthesis and flow chemistry are increasingly applied to improve yield and sustainability, reflecting the industry’s shift toward eco-friendly protocols. These methods are frequently queried in AI-based chemical prediction tools, underscoring their relevance.

From an industrial perspective, the compound’s stability and solubility profile make it suitable for formulation in biocompatible materials and nanocarriers, areas gaining traction due to advancements in targeted drug delivery. Its compatibility with high-throughput screening (HTS) platforms also aligns with the growing demand for automated drug development, a hot topic in biotech innovation forums.

In summary, CAS No. 1005631-72-0 represents a promising scaffold at the intersection of medicinal chemistry and materials science. Its study addresses pressing scientific questions while leveraging cutting-edge technologies, making it a focal point for researchers and industries alike. By integrating SEO-optimized keywords such as heterocyclic compounds, kinase inhibitors, and sustainable synthesis, this article aims to enhance visibility and engagement within the scientific community.